Cas no 55153-21-4 (Benzoic acid, 2-methyl-, 2-oxo-2-phenylethyl ester)

• Product Name: Benzoic acid, 2-methyl-, 2-oxo-2-phenylethyl ester
• CAS No: 55153-21-4
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1591600
• PubChem ID: 570681
• Update Time: 2025-04-21

Benzoic acid, 2-methyl-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-, 2-oxo-2-phenylethyl ester
• 2-Methylbenzoic acid phenacyl ester
• QNAXZOVZVRXMQD-UHFFFAOYSA-N
• 55153-21-4
• 2-Oxo-2-phenylethyl 2-methylbenzoate #
• DB-314158

• Inchi： 1S/C16H14O3/c1-12-7-5-6-10-14(12)16(18)19-11-15(17)13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key： QNAXZOVZVRXMQD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37